Cas no 1346111-94-1 (N1,N4-bis(pyridin-4-ylmethyl)benzene-1,4-diamine)

• Product Name: N1,N4-bis(pyridin-4-ylmethyl)benzene-1,4-diamine
• CAS No: 1346111-94-1
• MF: C₁₈H₁₈N₄
• MW: 290.362323284149
• MDL: MFCD31697655
• CID: 4586081
• Update Time: 2025-05-20

N1,N4-bis(pyridin-4-ylmethyl)benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N1,N4-bis(pyridin-4-ylmethyl)benzene-1,4-diamine

• MDL： MFCD31697655
• Inchi： 1S/C18H18N4/c1-2-18(22-14-16-7-11-20-12-8-16)4-3-17(1)21-13-15-5-9-19-10-6-15/h1-12,21-22H,13-14H2
• InChI Key： RCPDWAMWBCXLSP-UHFFFAOYSA-N
• SMILES： C1(NCC2C=CN=CC=2)=CC=C(NCC2C=CN=CC=2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N1,N4-bis(pyridin-4-ylmethyl)benzene-1,4-diamine

N1,N4-bis(pyridin-4-ylmethyl)benzene-1,4-diamine (CAS No. 1346111-94-1): An Overview of Its Structure, Properties, and Applications

N1,N4-bis(pyridin-4-ylmethyl)benzene-1,4-diamine (CAS No. 1346111-94-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, often referred to by its systematic name, is characterized by its unique molecular structure, which consists of a benzene ring substituted with two diamine groups and two pyridine moieties. The combination of these functional groups imparts a range of interesting properties that make it a valuable candidate for various applications.

The molecular formula of N1,N4-bis(pyridin-4-ylmethyl)benzene-1,4-diamine is C₂₀H₂₂N₄, and its molecular weight is approximately 322.42 g/mol. The compound's structure can be visualized as a benzene ring with two diamine groups at the 1 and 4 positions, each substituted with a pyridine ring through a methyl group. This arrangement provides the molecule with both aromatic and amine functionalities, which are crucial for its reactivity and potential applications.

In terms of physical properties, N1,N4-bis(pyridin-4-ylmethyl)benzene-1,4-diamine is typically a solid at room temperature. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. The compound's solubility in water is limited, which can be advantageous in certain synthetic processes where selective solubility is required.

The chemical reactivity of N1,N4-bis(pyridin-4-ylmethyl)benzene-1,4-diamine is primarily driven by its amine and pyridine functionalities. The presence of these groups allows the compound to participate in a variety of chemical reactions, including nucleophilic substitution, coordination chemistry, and metal complex formation. These reactions are essential for the synthesis of more complex molecules and materials.

In the field of medicinal chemistry, N1,N4-bis(pyridin-4-ylmethyl)benzene-1,4-diamine has shown promise as a building block for the development of new drugs. Recent studies have explored its potential as a ligand for metal complexes with therapeutic applications. For example, coordination complexes formed with transition metals such as platinum and palladium have been investigated for their anticancer properties. These complexes exhibit enhanced stability and selectivity compared to traditional metal-based drugs, making them attractive candidates for further research.

Beyond medicinal applications, N1,N4-bis(pyridin-4-ylmethyl)benzene-1,4-diamine has also found use in materials science. Its ability to form stable coordination polymers and metal-organic frameworks (MOFs) has led to the development of novel materials with unique properties. These materials have potential applications in gas storage, catalysis, and sensing technologies. The tunable porosity and high surface area of MOFs derived from this compound make them particularly suitable for these purposes.

The synthesis of N1,N4-bis(pyridin-4-ylmethyl)benzene-1,4-diamine can be achieved through several routes, but one common method involves the reaction of 1,4-dibromobenzene with 4-(aminomethyl)pyridine in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution to form the desired product. The purity of the synthesized compound can be verified using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

In conclusion, N1,N4-bis(pyridin-4-ylmethyl)benzene-1,4-diamine (CAS No. 1346111-94-1) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.